6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile

• IUPAC Name: 6-(2-pyridin-2-ylethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H12N4/c14-9-11-4-5-13(17-10-11)16-8-6-12-3-1-2-7-15-12/h1-5,7,10H,6,8H2,(H,16,17)
• InChI Key: JYIKWXLLTDGWMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNC2=NC=C(C=C2)C#N
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol

Description

6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile, also known as PEP3CN, is a chemical compound that belongs to the class of pyridine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology.

Scientific Research Applications

6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile has been used in various scientific research applications, particularly in the study of protein kinases. It has been found to inhibit the activity of certain protein kinases, which are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. 6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile has also been studied for its potential applications in cancer research, as it has been found to induce apoptosis in cancer cells.

Mechanism of Action

6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile works by binding to the ATP-binding site of protein kinases, thereby inhibiting their activity. It has been found to be a selective inhibitor of certain protein kinases, such as PDK1 and AKT, which are known to be involved in various cellular processes, including cell survival and proliferation.
Biochemical and Physiological Effects
6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile has been found to have various biochemical and physiological effects, particularly in the regulation of cellular processes. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the maintenance of tissue homeostasis. 6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile has also been found to regulate the activity of certain signaling pathways, such as the PI3K/AKT/mTOR pathway, which is involved in various cellular processes, including cell growth and proliferation.

Advantages and Limitations for Lab Experiments

6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile has several advantages for lab experiments, including its selectivity for certain protein kinases, its ability to induce apoptosis in cancer cells, and its potential applications in cancer research. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile, including its potential applications in the treatment of cancer and other diseases. Further studies are needed to determine its optimal dosage and administration, as well as its potential side effects and toxicity. Additionally, there is a need for the development of novel derivatives of 6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile that may have improved selectivity and efficacy for certain protein kinases.

Synthesis Methods

6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile can be synthesized through a multistep process involving the reaction of 2-bromopyridine with ethylenediamine, followed by the reaction with 3-cyanopyridine. The resulting product is then purified through column chromatography to obtain pure 6-(2-Pyridin-2-ylethylamino)pyridine-3-carbonitrile.